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Compound of Interest

Compound Name: Tetrakis(trimethylsilyl)silane

Cat. No.: B1295357

Application Notes and Protocols for
Tetrakis(trimethylsilyl)silane

For Researchers, Scientists, and Drug Development Professionals
Introduction

Tetrakis(trimethylsilyl)silane, with the chemical formula C12H36Sis, is an organosilicon
compound utilized as a reagent and precursor in organic synthesis and silicon-based
chemistry.[1] It is a colorless, sublimable solid with a high melting point.[2] Due to its potential
hazards, strict adherence to safety protocols during its handling and storage is imperative to
ensure the well-being of laboratory personnel and the integrity of research. These application
notes provide detailed procedures for the safe handling and storage of
Tetrakis(trimethylsilyl)silane.

Physicochemical and Hazard Data

A comprehensive summary of the quantitative data for Tetrakis(trimethylsilyl)silane is
presented below. This information has been compiled from various safety data sheets and
chemical databases.
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Property Value References
Chemical Formula C12H36Sis [2][3]
Molar Mass 320.84 g/mol [2][3]

White to off-white powder;
Appearance ] [11[2]
colorless solid

. . 263-264 °C (lit.); 319-321 °C
Melting Point [1][2]
(sealed tube)

Boiling Point Not available

) 0.79 g/mL (predicted); 0.806
Density [1][2]
g/cm3

N Soluble in chloroform (100
Solubility ) [1]
mg/m

H315 (Causes skin irritation),
H319 (Causes serious eye

GHS Hazard Statements o [2][4]
irritation), H335 (May cause

respiratory irritation)

GHS Signal Word Warning [2][4]

Experimental Protocols

1. Personal Protective Equipment (PPE)

Before handling Tetrakis(trimethylsilyl)silane, all personnel must be equipped with the
following personal protective equipment:

o Eye Protection: Safety glasses with side shields or chemical safety goggles.[5] Contact
lenses should not be worn.[5]

o Hand Protection: Neoprene or nitrile rubber gloves.[5]

o Body Protection: A flame-retardant laboratory coat and appropriate protective clothing to
prevent skin exposure.[5]
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Respiratory Protection: For operations that may generate dust, a NIOSH-certified dust and
mist respirator (orange cartridge) is recommended.[5]

. Handling Protocol

Ventilation: Always handle Tetrakis(trimethylsilyl)silane in a well-ventilated area, preferably
within a chemical fume hood with good local exhaust ventilation to minimize exposure to
dust.[5][6]

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin and
eyes, and to prevent inhalation of dust.[5][6]

Preventing Dust Formation: Handle the solid material carefully to avoid the formation of dust
and aerosols.[6]

Hygiene: After handling, wash hands and other exposed areas thoroughly with mild soap and
water, especially before eating, drinking, or smoking.[5] Contaminated clothing should be
removed and washed before reuse.[5]

. Storage Protocol
Container: Store in a tightly closed container.[5][6]

Atmosphere: For prolonged storage, it is recommended to store under an inert atmosphere,
such as nitrogen, as the material is moisture-sensitive.[6][7]

Conditions: The storage area should be a cool, dry, and well-ventilated place, away from
sources of heat, ignition, and direct light.[1][5][6]

Incompatibilities: Keep separated from strong oxidizing agents, halogens, and moisture.[5][6]

(8]
. Spill and Emergency Procedures
Spill Response:

o Evacuate all non-essential personnel from the spill area.[5]
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o Ensure adequate ventilation.

o Wearing the appropriate PPE, cover the spill with an inert absorbent material such as
vermiculite, sand, or earth.[7]

o Carefully sweep or shovel the absorbed material into a suitable, labeled container for
disposal.[5] Avoid creating dust.[6]

o Do not let the product enter drains or public waters.[5]

o First Aid:

o

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4][7]

o In case of skin contact: Remove contaminated clothing and wash the affected area with
soap and plenty of water. If irritation persists, seek medical attention.[4]

o If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4][7]

o If swallowed: Do not induce vomiting. Rinse the mouth with water and seek medical
attention.[4]

5. Waste Disposal

o Procedure: Dispose of waste material in accordance with local, state, and federal
regulations. It is recommended to incinerate the material in a licensed waste disposal facility.

[9]

Diagrams
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Workflow for Safe Handling and Storage of Tetrakis(trimethylsilyl)silane
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Caption: Workflow for the safe handling and storage of Tetrakis(trimethylsilyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [procedures for handling and storing
Tetrakis(trimethylsilyl)silane safely]. BenchChem, [2025]. [Online PDF]. Available at:
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tetrakis-trimethylsilyl-silane-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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